Cas no 1344061-64-8 ([3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol)

• Product Name: [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol
• CAS No: 1344061-64-8
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• MDL: MFCD18878788
• CID: 5094834
• Update Time: 2026-03-02

[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol
• [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol

• MDL： MFCD18878788
• Inchi： 1S/C5H8N2O3/c1-9-3-4-6-5(2-8)10-7-4/h8H,2-3H2,1H3
• InChI Key： MBOQNHQLZMXSRI-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(COC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol

Recent Advances in the Study of [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol (CAS: 1344061-64-8)

The compound [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol (CAS: 1344061-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol as a key intermediate in the synthesis of novel heterocyclic compounds. The oxadiazole ring, a prominent feature of this molecule, is known for its stability and ability to participate in diverse chemical reactions, making it a valuable scaffold in medicinal chemistry. Researchers have successfully utilized this compound to develop a range of derivatives with enhanced pharmacological properties, including improved bioavailability and target specificity.

One of the most promising areas of research involves the exploration of [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol as a potential inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its efficacy in modulating the activity of enzymes involved in inflammatory and oncogenic processes. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory and anti-cancer agents.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have enabled the efficient and scalable production of [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol. Novel catalytic systems and green chemistry approaches have been employed to optimize the synthesis process, reducing the environmental impact and improving the overall yield. These developments are expected to facilitate further research and commercialization of this compound.

Despite these promising results, challenges remain in fully elucidating the mechanistic pathways through which [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol exerts its biological effects. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular docking to gain deeper insights into its interactions with biological targets. These efforts are crucial for the rational design of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanol (CAS: 1344061-64-8) represents a promising candidate for further exploration in drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on expanding the scope of its applications and overcoming the current limitations to fully realize its therapeutic potential.